Cas no 33089-74-6 (N'-(2,4-dimethylphenyl)-N-methylmethanimidamide)

• Product Name: N'-(2,4-dimethylphenyl)-N-methylmethanimidamide
• CAS No: 33089-74-6
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD00225755
• CID: 54009
• PubChem ID: 36326
• Update Time: 2025-06-13

N'-(2,4-dimethylphenyl)-N-methylmethanimidamide Chemical and Physical Properties

Names and Identifiers

• BTS 27271
• SEMIAMITRAZ
• N-(2,4-DIMETHYLPHENYL)-N-METHYLFORMAMIDINE
• AmitrazMetaboliteBTS27271
• Methanimidamide, N-(2,4-dimethylphenyl)-N'-methyl-
• N'-(2,4-dimethylphenyl)-N-methylformimidamide
• N-(2,4-dimethylphenyl)-N'-methylmethanimidamide
• N-2,4-DIMETHYLPHENYL-N'-METHYLFORMAMIDINE
• (EZ)-N1-methyl-N2-(2,4-xylyl)formamidine
• (EZ)-N-methylaminomethylene-2,4-xylidine
• (Ξ)-N-(2,4-dimethylphenyl)-N’-methylmethanimidamide
• Caswell No. 119F
• monoamitraz
• N-(2,4-dimethylphenyl)-N’-methylmethanimidamide
• N-Methyl-N'-2,4-xylylformamidine
• N-(2,4-Dimethylphenyl)-N'-methylmetha-nimidamide
• N-(2,4-Dimethylphenyl)-N'-methylformamidine
• N'-(2,4-dimethylphenyl)-N-methylmethanimidamide
• CAS-33089-74-6
• N-2,4-Dimethylphenyl-N'-methylformamidine 100 microg/mL in Acetonitrile
• BP-20290
• DTXSID1037696
• N'-(2,4-Dimethylphenyl)-N-methylformamidine
• N-Methyl-N'-(2,4-xylyl)formamidine
• N'-(2,4-Dimethylphenyl)-N-methylimidoformamide #
• (E)-N'-(2,4-dimethylphenyl)-N-methylformimidamide
• Q27156905
• (E)-N-methyl-N'-(2,4-dimethylphenyl)formamidine
• NS00067117
• W-202359
• N'-(2,4-Xylyl)-N-methylformamidine
• AKOS003620503
• 33089-74-6
• N-(2,4-DIMETHYLPHENYL)-N'-METHYLMETHYLAMIDINE
• UNII-CTZ715OQFA
• UK-16353
• N-(2,4-dimethylphenyl)-N-methyl-formamidine
• 2,4-Dimethylaniline, N-methylaminomethylene-
• A821616
• U 40481A
• SN-49844
• NSC363957
• FT-0687420
• Z3624904173
• CHEBI:83515
• CHEMBL1192540
• EN300-244507
• NSC 363957
• N-Methyl-N'-(2,4-xylyl)formamidine; N-2,4-Dimethylphenyl-N'-methylformamidine
• CTZ715OQFA
• U 40481
• N1 -methyl-N2 -(2,4-dimethylphenyl)-formamidine
• U-40481
• NSC-363957
• SN 49844
• N-(2,4-dimethylphenyl)-N'-methylimidoformamide
• SCHEMBL6067530
• N-(2,4-Diphenyl)-N'-methylformamidine
• NCGC00255538-01
• Tox21_301746
• SCHEMBL11185036
• N-(2,4-DiMethylphenyl)-N'-Methyl-D3-forMaMidine
• UK 16353
• N'-(2,4-Dimethylphenyl)-N-methylimidoformamide
• DTXCID9017696
• G60110
• N\\'-(2,4-dimethylphenyl)-N-methylformamidine
• DB-009233
• STK367847

• MDL： MFCD00225755
• Inchi： 1S/C10H14N2/c1-8-4-5-10(9(2)6-8)12-7-11-3/h4-7H,1-3H3,(H,11,12)
• InChI Key： JIIOLEGNERQDIP-UHFFFAOYSA-N
• SMILES： N(/C=N/C)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 162.11600
• Monoisotopic Mass: 162.115698
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 24.4

Experimental Properties

• Density: 0.94
• Boiling Point: 245.9°Cat760mmHg
• Flash Point: 102.5°C
• Refractive Index: 1.513
• PSA: 24.39000
• LogP: 2.57350

N'-(2,4-dimethylphenyl)-N-methylmethanimidamide Security Information

• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on N'-(2,4-dimethylphenyl)-N-methylmethanimidamide

Recent Advances in the Study of N'-(2,4-dimethylphenyl)-N-methylmethanimidamide (CAS: 33089-74-6)

N'-(2,4-dimethylphenyl)-N-methylmethanimidamide (CAS: 33089-74-6) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique imidamide structure, has been the subject of various studies aimed at exploring its potential applications in drug development and therapeutic interventions. Recent research has focused on its synthesis, biological activity, and mechanism of action, providing valuable insights into its pharmacological properties.

One of the key areas of interest is the compound's role as a potential inhibitor of specific enzymatic pathways. Studies have demonstrated that N'-(2,4-dimethylphenyl)-N-methylmethanimidamide exhibits inhibitory effects on certain enzymes involved in inflammatory and metabolic processes. These findings suggest its potential utility in the development of novel anti-inflammatory or metabolic disorder treatments. The compound's ability to modulate enzyme activity has been validated through in vitro and in vivo experiments, highlighting its promise as a therapeutic agent.

In addition to its enzymatic inhibition properties, recent investigations have explored the compound's pharmacokinetic profile. Researchers have conducted extensive studies to determine its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies have revealed that N'-(2,4-dimethylphenyl)-N-methylmethanimidamide possesses favorable pharmacokinetic properties, including good bioavailability and stability, which are critical for its potential use in clinical settings.

Another significant aspect of the research on this compound is its structural optimization. Scientists have synthesized various derivatives of N'-(2,4-dimethylphenyl)-N-methylmethanimidamide to enhance its biological activity and reduce potential side effects. Structure-activity relationship (SAR) studies have identified key functional groups that contribute to its efficacy, paving the way for the design of more potent and selective analogs. These efforts are crucial for advancing the compound from the laboratory to preclinical and clinical stages.

Furthermore, recent publications have highlighted the compound's potential in combination therapies. Preliminary data suggest that N'-(2,4-dimethylphenyl)-N-methylmethanimidamide may synergize with existing drugs to enhance therapeutic outcomes. For instance, its combination with standard chemotherapeutic agents has shown promising results in cancer cell line studies, indicating its potential as an adjunct therapy in oncology. These findings underscore the importance of further research to explore its full therapeutic potential.

In conclusion, the latest research on N'-(2,4-dimethylphenyl)-N-methylmethanimidamide (CAS: 33089-74-6) has provided compelling evidence of its pharmacological significance. Its inhibitory effects on key enzymes, favorable pharmacokinetic properties, and potential in combination therapies make it a promising candidate for further drug development. Continued research efforts are expected to uncover additional applications and optimize its therapeutic efficacy, solidifying its role in the future of chemical biology and pharmaceutical sciences.